ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate

• IUPAC Name: ethyl 2-[4-(ethylsulfamoyl)anilino]-2-oxoacetate
• InChI: InChI=1S/C12H16N2O5S/c1-3-13-20(17,18)10-7-5-9(6-8-10)14-11(15)12(16)19-4-2/h5-8,13H,3-4H2,1-2H3,(H,14,15)
• InChI Key: AMWJJGMQEPBMAL-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC=C(C=C1)NC(=O)C(=O)OCC
• Molecular Formula: C12H16N2O5S
• Molecular Weight: 300.33 g/mol

Description

Ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate, also known as EPOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EPOA is a member of the sulfonylurea family, which is widely used as a herbicide and insecticide. In recent years, EPOA has been studied extensively for its potential use in scientific research, particularly in the field of medicine.

Mechanism of Action

The mechanism of action of ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate is complex and not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes, particularly those involved in the regulation of glucose metabolism. Specifically, this compound inhibits the activity of the enzyme ATP-sensitive potassium channels (KATP), which are involved in the release of insulin from pancreatic beta cells. By inhibiting KATP, this compound can increase insulin secretion, making it a potentially useful tool for the treatment of diabetes.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. One of the primary effects of this compound is its ability to increase insulin secretion. This effect is due to the inhibition of KATP, which leads to an increase in intracellular calcium levels and subsequent insulin release. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.

Advantages and Limitations for Lab Experiments

One of the primary advantages of ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate is its potential use in drug development. This compound has been shown to inhibit the activity of certain enzymes, making it a potentially useful tool for the development of new drugs. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
One of the limitations of this compound is its potential toxicity. Studies have shown that this compound can be toxic to certain cells, particularly those involved in the production of insulin. Additionally, this compound has been shown to have a narrow therapeutic window, meaning that it can be difficult to find the optimal dose for treatment.

Future Directions

There are a number of future directions for research on ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate. One potential area of research is the development of new drugs based on this compound. This compound has been shown to inhibit the activity of certain enzymes, making it a potentially useful tool for drug development.
Another potential area of research is the use of this compound in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising candidate for further research.
Finally, there is potential for research on the use of this compound in the treatment of inflammatory diseases. This compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of diseases such as arthritis.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been studied extensively for its potential use in scientific research, particularly in the field of medicine. This compound has been shown to have a number of potential applications, including drug development, cancer treatment, and the treatment of inflammatory diseases. While there are limitations to the use of this compound, it remains a promising candidate for further research.

Synthesis Methods

The synthesis of ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate involves a multistep process that begins with the reaction of 4-nitrobenzenesulfonyl chloride with ethylamine. The resulting product is then reacted with ethyl oxalyl chloride to form this compound. The overall yield of this process is around 60%, making it a relatively efficient method for producing this compound.

Scientific Research Applications

Ethyl ({4-[(ethylamino)sulfonyl]phenyl}amino)(oxo)acetate has been extensively studied for its potential use in scientific research, particularly in the field of medicine. One of the primary applications of this compound is in the development of new drugs. This compound has been shown to inhibit the activity of certain enzymes, making it a potentially useful tool for drug development. Additionally, this compound has been studied for its potential use in cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells, making it a promising candidate for further research.